molecular formula C15H15N3O2S B6629221 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile

2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile

Cat. No. B6629221
M. Wt: 301.4 g/mol
InChI Key: MMNVPJWVRNTZJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a heterocyclic molecule that contains both nitrogen and sulfur atoms in its structure. The synthesis of this compound is complex and requires specific conditions to achieve high yields. The purpose of

Mechanism of Action

The mechanism of action of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is not fully understood. However, it is believed that the compound exerts its biological effects by interacting with specific molecular targets in cells. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile are varied and depend on the specific application. In the context of cancer treatment, this compound has been shown to induce cell death in cancer cells and inhibit tumor growth. In the context of neurodegenerative diseases, it has been shown to protect neurons from oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is its potential to be used as a lead compound for the development of new drugs. Its unique structure and biological activities make it an attractive target for further investigation. However, one limitation of this compound is its complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

There are several future directions for research on 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile. One direction is to investigate its potential use in the treatment of other diseases, such as viral infections and autoimmune diseases. Another direction is to explore the structure-activity relationship of this compound to identify more potent derivatives. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is a multi-step process that involves the reaction of quinoline-4-carboxaldehyde with thiosemicarbazide in the presence of a base to form the corresponding thiazolidinone intermediate. This intermediate is then reacted with a cyano group-containing reagent such as acetonitrile or malononitrile to yield the final product. The yield of this reaction is highly dependent on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile has been the subject of scientific research due to its potential applications in various fields. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.

properties

IUPAC Name

2-(1,1-dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N3O2S/c16-11-12-10-15(17-14-5-2-1-4-13(12)14)18-6-3-8-21(19,20)9-7-18/h1-2,4-5,10H,3,6-9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MMNVPJWVRNTZJC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCS(=O)(=O)C1)C2=NC3=CC=CC=C3C(=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.